molecular formula C11H12O B1171433 1,3-Benzenedicarboxylic acid, polymer with 1,4-cyclohexanedicarboxylic acid, 2,2-dimethyl-1,3-propan CAS No. 167360-08-9

1,3-Benzenedicarboxylic acid, polymer with 1,4-cyclohexanedicarboxylic acid, 2,2-dimethyl-1,3-propan

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InChI Key:
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Description

1,3-Benzenedicarboxylic acid, polymer with 1,4-cyclohexanedicarboxylic acid, 2,2-dimethyl-1,3-propan, also known as 1,3-Benzenedicarboxylic acid, polymer with 1,4-cyclohexanedicarboxylic acid, 2,2-dimethyl-1,3-propan, is a useful research compound. Its molecular formula is C11H12O. The purity is usually 95%.
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properties

CAS RN

167360-08-9

Product Name

1,3-Benzenedicarboxylic acid, polymer with 1,4-cyclohexanedicarboxylic acid, 2,2-dimethyl-1,3-propan

Molecular Formula

C11H12O

Molecular Weight

0

synonyms

1,3-Benzenedicarboxylic acid, polymer with 1,4-cyclohexanedicarboxylic acid, 2,2-dimethyl-1,3-propanediol and 1,6-hexanediol

Origin of Product

United States

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